Cas no 36845-81-5 (1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone)

1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone structure
36845-81-5 structure
Product Name:1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone
CAS No:36845-81-5
MF:C12H12N2O
MW:200.236482620239
CID:2939530
Update Time:2023-08-10

1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone
    • Inchi: 1S/C12H12N2O/c1-9-8-12(10(2)15)13-14(9)11-6-4-3-5-7-11/h3-8H,1-2H3
    • InChI Key: HTHIINXQXYDJSR-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C)N(C2C=CC=CC=2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.9
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